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Compound of Interest

Compound Name: Iminoacetonitrile

Cat. No.: B14750961

Essential Safety and Handling Guide for
Iminoacetonitrile

This guide provides critical safety protocols and logistical information for the handling and
disposal of Iminoacetonitrile, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure safe laboratory
operations and mitigate risks associated with this chemical.

Hazard Identification and Classification

Iminoacetonitrile is classified as a hazardous chemical.[1] It is harmful if swallowed, in contact
with skin, or inhaled.[1][2][3] It is also known to cause skin and serious eye irritation.[2]
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Hazard Classification Category GHS Hazard Statement

H302: Harmful if swallowed[1]

Acute Oral Toxicity Category 4 2]
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin[1][3]
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled[1][3]
Skin Irritation Category 2 H315: Causes skin irritation[2]
o H319: Causes serious eye
Eye Irritation Category 2

irritation[2]

Personal Protective Equipment (PPE)

To ensure safety when handling Iminoacetonitrile, the following personal protective equipment
is mandatory. Always inspect PPE for integrity before use.[4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2366036&productDescription=IMINODIACETONITRILE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D0434_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2366036&productDescription=IMINODIACETONITRILE+500G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18385_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2366036&productDescription=IMINODIACETONITRILE+500G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18385_msds.pdf
https://www.tcichemicals.com/BE/en/sds/D0434_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D0434_EU_6N.pdf
https://www.benchchem.com/product/b14750961?utm_src=pdf-body
https://www.yufenggp.com/resources/understanding-the-sds-for-acetonitrile-safe-handling-practices.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Specification Rationale

Chemical safety goggles or a

face shield. Must comply with Prevents eye irritation or
OSHA 29 CFR 1910.133 or damage from splashes.[4][5]
European Standard EN166.[1]

Eye/Face Protection

Chemical-resistant gloves
(e.g., Neoprene, butyl rubber)
i . and a lab coat or chemical- Protects against skin irritation
Skin Protection ) )
resistant apron.[1][6][7] Wear and dermal absorption.[4]
appropriate protective clothing

to prevent skin exposure.[1]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if ]
o Prevents respiratory tract
) ) exposure limits are exceeded, o
Respiratory Protection o _ irritation from dust or aerosols.
if irritation occurs, or in poorly 3]
ventilated areas.[1] A full-face
or half-mask air-purifying

respirator is recommended.[8]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls:

+ Always handle Iminoacetonitrile in a well-ventilated area, preferably within a chemical fume
hood.[1][2][7][9]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[4]

Handling Procedures:
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e Read and understand the Safety Data Sheet (SDS) before handling the chemical.

o Wear all required personal protective equipment as specified above.[2][3]

e Avoid breathing dust, fumes, or vapors.[1][3]

e Prevent contact with skin and eyes.[1][2]

e Do not eat, drink, or smoke in the laboratory area where Iminoacetonitrile is handled.[2][3]
e Wash hands thoroughly with soap and water after handling.[2][3]

Storage Requirements:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][10]

Keep away from heat, sparks, and open flames.[1][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Store in a locked cabinet or other secured area.[3][10]

Emergency and First-Aid Procedures

Immediate and appropriate response is critical in the event of an emergency.
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Exposure Route First-Aid Protocol

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][4]

Immediately remove all contaminated clothing.
) Wash the affected skin area with plenty of soap
Skin Contact ) )
and water for at least 15 minutes. Seek medical

attention if irritation persists.[1][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[1][10]

Do NOT induce vomiting. Rinse the mouth
thoroughly with water. If the person is
) conscious, have them drink 2-4 cupfuls of water
Ingestion ) i )
or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1][4][12]

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, contain the spill. For solid spills, sweep up the
material and place it into a suitable, labeled container for disposal. Avoid generating dust.[1]

[3]
o Decontamination: Clean the spill area thoroughly with soap and water.[7]

e Reporting: Report the incident to the laboratory supervisor and the appropriate
environmental health and safety office.
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Disposal Plan

Iminoacetonitrile and its containers must be disposed of as hazardous waste.

Waste Collection:

o Collect waste Iminoacetonitrile and any contaminated materials (e.g., gloves, absorbent
paper) in a clearly labeled, sealed container.[3][11] The label should indicate "Hazardous
Waste" and "Iminoacetonitrile."[4]

Disposal Protocol:
o Dispose of the waste through a licensed waste disposal contractor.[11]
e Do not dispose of Iminoacetonitrile down the drain or in the regular trash.[1]

o Follow all local, regional, and national regulations for hazardous waste disposal.[1][10]

Workflow for Safe Handling of Iminoacetonitrile

The following diagram outlines the key procedural steps for the safe management of
Iminoacetonitrile within a laboratory setting.
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Caption: Workflow for the safe handling of Iminoacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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